Fuberidazole
Fuberidazole
Fuberidazole is a crystalline powder. Used in cereal seed dressing and fungicidal non-mercurial seed dressing with special action against fusarium. Not registered as a pesticide in the U.S. (EPA, 1998)
Fuberidazole is a ring assembly consisting of benzimidazole substituted at position 2 by a 2-furyl group. A fungicide used as a seed treatment to control Fusarium spp. in cereals. It has a role as an antifungal agrochemical. It is a member of benzimidazoles, a member of furans and a benzimidazole fungicide.
Fuberidazole is a ring assembly consisting of benzimidazole substituted at position 2 by a 2-furyl group. A fungicide used as a seed treatment to control Fusarium spp. in cereals. It has a role as an antifungal agrochemical. It is a member of benzimidazoles, a member of furans and a benzimidazole fungicide.
Brand Name:
Vulcanchem
CAS No.:
101575-84-2
VCID:
VC20750180
InChI:
InChI=1S/C11H8N2O/c1-2-5-9-8(4-1)12-11(13-9)10-6-3-7-14-10/h1-7H,(H,12,13)
SMILES:
C1=CC=C2C(=C1)NC(=N2)C3=CC=CO3
Molecular Formula:
C11H8N2O
Molecular Weight:
184.19 g/mol
Fuberidazole
CAS No.: 101575-84-2
Cat. No.: VC20750180
Molecular Formula: C11H8N2O
Molecular Weight: 184.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Fuberidazole is a crystalline powder. Used in cereal seed dressing and fungicidal non-mercurial seed dressing with special action against fusarium. Not registered as a pesticide in the U.S. (EPA, 1998) Fuberidazole is a ring assembly consisting of benzimidazole substituted at position 2 by a 2-furyl group. A fungicide used as a seed treatment to control Fusarium spp. in cereals. It has a role as an antifungal agrochemical. It is a member of benzimidazoles, a member of furans and a benzimidazole fungicide. |
|---|---|
| CAS No. | 101575-84-2 |
| Molecular Formula | C11H8N2O |
| Molecular Weight | 184.19 g/mol |
| IUPAC Name | 2-(furan-2-yl)-1H-benzimidazole |
| Standard InChI | InChI=1S/C11H8N2O/c1-2-5-9-8(4-1)12-11(13-9)10-6-3-7-14-10/h1-7H,(H,12,13) |
| Standard InChI Key | UYJUZNLFJAWNEZ-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)NC(=N2)C3=CC=CO3 |
| Canonical SMILES | C1=CC=C2C(=C1)NC(=N2)C3=CC=CO3 |
| Melting Point | 536 to 550 °F decomposes (EPA, 1998) |
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